Cas no 115903-57-6 (5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol)

• Product Name: 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol
• CAS No: 115903-57-6
• MF: C₆H₃ClN₂OS₂
• MW: 218.683817148209
• MDL: MFCD09743159
• CID: 1204975
• PubChem ID: 25252563
• Update Time: 2025-06-10

5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-(5-chloro-2-thienyl)-
• 5-(5-chlorothiophen-2-yl)-3H-1,3,4-oxadiazole-2-thione
• 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol
• WWBZXJCBUXONMV-UHFFFAOYSA-N
• AKOS002324286
• 5-(5-Chlorothiophen-2-yl)-1,3,4-oxadiazole-2(3H)-thione
• STK409536
• Z969204776
• F2146-0016
• C6H3ClN2OS2
• 115903-57-6
• DTXSID90649487
• EN300-84822
• 5-(5-chloro-2-thienyl)-1,3,4-oxadiazole-2-thiol
• AKOS008153174
• SCHEMBL16122932

• MDL： MFCD09743159
• Inchi： 1S/C6H3ClN2OS2/c7-4-2-1-3(12-4)5-8-9-6(11)10-5/h1-2H,(H,9,11)
• InChI Key： WWBZXJCBUXONMV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2=NNC(O2)=S)S1

Computed Properties

• Exact Mass: 323.94657
• Monoisotopic Mass: 217.9375328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 94Ų

Experimental Properties

• PSA: 58.97

Additional information on 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol

Professional Introduction to Compound with CAS No. 115903-57-6 and Product Name: 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol

The compound with the CAS number 115903-57-6 and the product name 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of this compound combines a thiophene ring with a chloro substituent at the 5-position and an oxadiazole core, which together contribute to its distinctive chemical behavior and biological activity.

Recent research in the field of organic synthesis has highlighted the importance of 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol as a versatile scaffold for developing novel therapeutic agents. The presence of both sulfur and oxygen atoms in its structure allows for multiple points of interaction with biological targets, making it an attractive candidate for drug discovery. Specifically, the oxadiazole moiety is known for its stability and ability to engage in hydrogen bonding, while the thiophene ring enhances lipophilicity and membrane permeability.

In the realm of medicinal chemistry, oxadiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of a chloro group at the 5-position of the thiophene ring in 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol further modulates its pharmacological profile. This modification can influence both electronic distribution and steric hindrance around the molecule, potentially enhancing its binding affinity to biological receptors.

One of the most compelling aspects of this compound is its potential as a precursor for more complex drug molecules. Researchers have leveraged its structural features to develop analogs with enhanced potency and selectivity. For instance, modifications at the 2-thiol position can introduce additional functional groups that improve solubility or metabolic stability. Such fine-tuning is crucial for optimizing pharmacokinetic profiles and ensuring therapeutic efficacy.

The synthesis of 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol involves a multi-step process that requires precise control over reaction conditions. The key steps typically include cyclization reactions to form the oxadiazole ring followed by functionalization at the thiophene moiety. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity. These techniques are essential for producing compounds that meet stringent pharmaceutical standards.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the interactions between 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol and biological targets. These studies reveal that the compound can adopt multiple conformations depending on its environment, which may explain its broad spectrum of activity. Additionally, virtual screening algorithms have been used to identify potential drug candidates derived from this scaffold by predicting binding affinities and toxicological profiles.

The pharmacological evaluation of 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol has yielded promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in cancer cell proliferation and inflammation pathways. Furthermore, animal models have shown that it exhibits favorable bioavailability and minimal toxicity at effective doses. These findings underscore its potential as a lead compound for further development into clinical therapies.

The future directions for research on 5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol include exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide insights into optimizing its therapeutic potential. Additionally, investigating its metabolic stability and potential drug-drug interactions will be crucial for translating preclinical success into clinical applications.

In conclusion,5-(5-chlorothiophen-2-yl)-1,3,4-oxadiazole-2-thiol (CAS No. 115903-57) stands as a noteworthy compound in pharmaceutical chemistry due to its unique structure and promising biological activity. Its development represents a convergence of synthetic innovation and medicinal chemistry expertise, underscoring its significance as a potential therapeutic agent in addressing various health challenges.